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Compound of Interest

Compound Name: Azido-C6-OH

Cat. No.: B182203

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling precautions for Azido-
C6-0OH based on available information for similar organic azides. A comprehensive, publicly
available Safety Data Sheet (SDS) with detailed quantitative toxicological data for Azido-C6-
OH (CAS No. 146292-90-2) was not found. Therefore, this material should be considered
hazardous until further information becomes available, and all handling should be conducted
with the utmost caution by trained personnel.

Introduction

Azido-C6-OH, also known as 6-azidohexan-1-ol, is a bifunctional linker molecule utilized in
bioconjugation and click chemistry.[1] It contains an azide group, which can participate in
copper-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted alkyne-azide
cycloaddition (SPAAC) reactions, and a hydroxyl group that can be further functionalized.[1]
The presence of the azide moiety classifies this compound as potentially hazardous,
necessitating strict adherence to safety protocols. Organic azides are known for their potential
to be explosive and toxic.[2][3][4] This guide synthesizes available safety information to provide
a framework for the safe handling and use of Azido-C6-OH in a research and development

setting.

Physicochemical and Hazard Information
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While a detailed, verified Safety Data Sheet for Azido-C6-OH is not readily available, the

following information has been compiled from various sources.

hvsical and Chemical :

Property Value Source

CAS Number 146292-90-2 ChemScenel5]
Molecular Formula CeH13Ns0O ChemScenel[5]
Molecular Weight 143.19 g/mol ChemScene[5]
Appearance Liquid APEXBIO[1]
Purity >95% ChemScenel[5]
Storage 4°C or -20°C ChemScenel[5], APEXBIO[1]
SMILES OCCCCCCN=[N+]=[N-] ChemScenel5]
Topological Polar Surface Area

(TPSA) 68.99 A2 ChemScene[5]
LogP 1.8494 ChemScenel5]
Hydrogen Bond Acceptors 2 ChemScenel[5]
Hydrogen Bond Donors 1 ChemScene[5]
Rotatable Bonds 6 ChemScenel5]

Hazard Identification and Classification

Based on the general properties of organic azides, Azido-C6-OH should be handled as a

hazardous substance. The primary hazards are related to its potential explosive nature and

toxicity.
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Hazard

Description

General Precautions

Explosive Potential

Organic azides can be
sensitive to heat, light, shock,
and pressure, leading to
violent decomposition.[3][4]
The stability of organic azides
is often assessed by the
carbon-to-nitrogen (C/N) ratio.
[4] For Azido-C6-OH, the C/N
ratio is 6/3 = 2. Azides with a
C/N ratio of less than 3 should
be handled with extreme
caution as they are potentially

explosive.[2]

Work in a fume hood with a
blast shield.[2] Avoid heating,
grinding, or subjecting the
material to shock. Store away
from light.[3]

Toxicity

Azides are known to be highly
toxic, with effects similar to
cyanide.[3] The primary route
of toxicity is through the
inhibition of cytochrome ¢
oxidase, a key enzyme in the
mitochondrial electron
transport chain, leading to
cellular hypoxia.[6] Sodium
azide, a related inorganic
azide, is fatal if inhaled,
absorbed through the skin, or
swallowed.[2] Target organs
include the central nervous
system, cardiovascular

system, and kidneys.[2]

Avoid ingestion, inhalation, and
skin contact.[7] Work in a well-
ventilated area, preferably a
chemical fume hood. Wear
appropriate personal protective

equipment (PPE).

Reactivity

Azides can react violently with
various substances.
Incompatible materials include
strong oxidizing agents, strong
acids, and heavy metals.[3]

Contact with acids can form

Use non-metal spatulas (e.g.,
plastic or ceramic).[2] Store
away from incompatible
materials. Do not use

chlorinated solvents.[3]
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the highly toxic and explosive
hydrazoic acid.[4] Reaction
with heavy metals (e.g.,
copper, lead) can form shock-
sensitive metal azides.[2][3]
Chlorinated solvents should be
avoided as they can form
explosive di- and tri-

azidomethanes.[3]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

When handling Azido-C6-OH, the following PPE is mandatory:

Eye Protection: Safety glasses or splash goggles must be worn.[2]

o Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile gloves) must be worn.
For handling high concentrations or for prolonged periods, wearing double gloves or
specialized gloves like SilverShield® is recommended.[2]

o Skin and Body Protection: A lab coat should be worn.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, a respirator may be necessary.

Safe Handling Workflow

The following workflow outlines the key steps for safely handling Azido-C6-OH in a laboratory
setting.
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Caption: Safe handling workflow for Azido-C6-OH.
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Spill and Emergency Procedures

o Spill: In case of a spill, evacuate the area. Avoid breathing vapors. For small spills, absorb
with an inert material and place in a sealed container for disposal. Do not use combustible
materials for absorption.

o Fire: Use a dry chemical, carbon dioxide, or foam fire extinguisher. Avoid using water jets.
e First Aid:
o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.

o Eye Contact: Rinse out with plenty of water. Remove contact lenses. Consult a physician.

o Ingestion: Immediately make the victim drink water (two glasses at most). Consult a
physician.

Toxicological Information and Signaling Pathways

The toxicity of azides is primarily attributed to their ability to inhibit cytochrome c oxidase
(Complex IV) in the mitochondrial electron transport chain.[6] This inhibition disrupts cellular
respiration, leading to a decrease in ATP production and an increase in oxidative stress.[6]
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Caption: Postulated toxicological pathway of azides.

Risk Assessment and Control Measures

A thorough risk assessment should be conducted before working with Azido-C6-OH. The
following diagram illustrates the relationship between hazard identification, risk assessment,

and the implementation of control measures.
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Caption: Risk assessment and control for Azido-C6-OH.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.
Recommended storage temperatures are between 2-8°C or -20°C.[1] Protect from heat and
light.[3]

o Disposal: All waste containing Azido-C6-OH must be treated as hazardous waste.[2] Collect
in a dedicated, labeled waste container. Do not mix with acidic waste, as this can generate
highly toxic and explosive hydrazoic acid.[4] Do not pour down the drain, as it can react with
lead or copper in plumbing to form explosive metal azides.[2] Consult your institution's
environmental health and safety department for proper disposal procedures.

Conclusion

Azido-C6-OH is a valuable research tool, but its handling requires a thorough understanding of
the potential hazards associated with organic azides. By implementing stringent safety
protocols, utilizing appropriate personal protective equipment, and adhering to the handling and
disposal guidelines outlined in this document, researchers can minimize the risks and work
safely with this compound. Always prioritize safety and consult with your institution's safety
professionals before beginning any new experimental work with Azido-C6-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b182203?utm_src=pdf-body-img
https://www.benchchem.com/product/b182203?utm_src=pdf-body
https://www.apexbt.com/azido-c6-oh-ba2451.html
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/azides_fact_sheet.pdf
https://www.benchchem.com/product/b182203?utm_src=pdf-body
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.benchchem.com/product/b182203?utm_src=pdf-body
https://www.benchchem.com/product/b182203?utm_src=pdf-body
https://www.benchchem.com/product/b182203?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. apexbt.com [apexbt.com]

. chemistry.unm.edu [chemistry.unm.edu]

. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
. safety.pitt.edu [safety.pitt.edu]

. chemscene.com [chemscene.com]

. Sodium azide poisoning: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

°
~ (o)) )] EaN w N -

. cdn.caymanchem.com [cdn.caymanchem.com]
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Azido-C6-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182203#azido-c6-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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